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Compound of Interest

Compound Name:

2-amino-N-

methylethanesulfonamide

hydrochloride

Cat. No.: B582087 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-amino-N-methylethanesulfonamide
hydrochloride

This guide provides a comprehensive overview of the essential safety and handling protocols

for 2-amino-N-methylethanesulfonamide hydrochloride (CAS No. 223757-01-5). Designed

for researchers, scientists, and drug development professionals, this document moves beyond

a standard Safety Data Sheet (SDS) to offer a deeper understanding of the causality behind

recommended procedures, ensuring a self-validating system of laboratory safety.

Compound Identification and Physicochemical
Properties
2-amino-N-methylethanesulfonamide hydrochloride is a chemical intermediate whose

safety profile necessitates careful handling.[1][2] Understanding its fundamental properties is

the first step in a robust risk assessment.
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Property Value Source

Chemical Name

2-Amino-N-

methylethanesulfonamide

hydrochloride

[1][2]

CAS Number 223757-01-5 [1][2]

Molecular Formula C₃H₁₁ClN₂O₂S [2]

Molecular Weight 174.65 g/mol [2]

Form Solid

Note: Comprehensive physicochemical data such as melting point, boiling point, and solubility

are not consistently available across public safety documents. Researchers should consult the

specific documentation provided by their supplier.

Hazard Identification and GHS Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), this compound is classified as a hazardous substance, primarily due to its irritant

properties.[1][3]

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Serious Eye Irritation 2A
H319: Causes serious eye

irritation

Specific target organ toxicity –

single exposure (Respiratory

system)

3
H335: May cause respiratory

irritation

Signal Word: Warning[1][3]

Hazard Pictogram:

alt text
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The causality behind these classifications stems from the compound's chemical reactivity. As a

hydrochloride salt, it can exhibit acidic properties, and its amine and sulfonamide functionalities

can interact with biological tissues, leading to irritation upon direct contact or inhalation. The

primary risk is not acute systemic toxicity but rather localized irritation to the skin, eyes, and

respiratory tract.[1][3]

Engineering Controls: The First Line of Defense
The most effective way to mitigate exposure is to implement robust engineering controls that

contain the chemical at its source. Personal Protective Equipment (PPE) should always be

considered the last line of defense.

Ventilation: All handling of 2-amino-N-methylethanesulfonamide hydrochloride powder

must be conducted in a well-ventilated area.[1][3][4] For weighing and transferring the solid,

a chemical fume hood is the required standard.[4] This is critical to prevent the inhalation of

airborne dust particles, which can cause respiratory irritation.[3]

Eyewash and Safety Shower: Facilities must be equipped with an easily accessible eyewash

fountain and safety shower.[3][4] In the event of accidental contact, immediate flushing is

crucial to minimize tissue damage.

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is mandatory when handling this compound. The selection of

specific PPE is directly linked to the identified hazards of skin, eye, and respiratory irritation.

Eye and Face Protection: Wear chemical safety goggles or glasses with side-shields that

conform to NIOSH (US) or EN 166 (EU) standards. This is a non-negotiable requirement to

protect against accidental splashes or dust particles causing serious eye irritation.[1][3]

Skin Protection:

Gloves: Wear chemical-impermeable gloves (e.g., nitrile).[1][4] Gloves must be inspected

before use and disposed of properly after handling the material. Contaminated gloves

should never be reused.
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Lab Coat/Protective Clothing: A standard lab coat is required to prevent skin contact.[1][3]

For larger quantities or tasks with a higher risk of spillage, more extensive protective

clothing may be necessary.

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, a NIOSH-approved respirator may be required.[5] However, routine handling

should rely on fume hoods to eliminate the need for respiratory protection.[4]
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Handling 2-amino-N-
methylethanesulfonamide HCl?

Is work performed in a
 certified chemical fume hood?

Wear Safety Goggles
(EN166 / NIOSH approved)

Yes
Consult EHS.

Respirator may be required.

No

Wear Nitrile Gloves

Wear Lab Coat

Required PPE Assembled

Click to download full resolution via product page

Caption: PPE selection workflow for handling the compound.

Safe Handling, Storage, and Disposal
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Adherence to strict protocols for handling, storage, and disposal is fundamental to laboratory

safety and regulatory compliance.

Handling Protocol
Preparation: Before handling, ensure all engineering controls are operational and all required

PPE is correctly worn.

Avoid Dust Formation: Handle the solid material carefully to avoid creating dust.[1] Use non-

sparking tools for transfers.[1]

Grounding: Prevent fire caused by electrostatic discharge, especially when handling larger

quantities.[1]

Hygiene: Wash hands thoroughly with soap and water after handling the compound and

before leaving the laboratory.[3] Do not eat, drink, or smoke in the handling area.

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3] This prevents

degradation of the compound and minimizes the risk of releasing dust or vapors into the

workspace.

The container should be stored locked up, indicating a need for controlled access.[1][3]

Store away from incompatible materials such as strong oxidizing agents.[3]

Disposal Considerations
Product: Disposal must be conducted by a licensed chemical destruction plant or through

controlled incineration with flue gas scrubbing.[1] Do not discharge into sewer systems or

contaminate water, foodstuffs, or feed.[1]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for

recycling or reconditioning.[1] Alternatively, puncture the packaging to render it unusable for

other purposes before disposal.[1] Always consult local, state, and federal hazardous waste

regulations to ensure complete and accurate classification and disposal.[3]
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Emergency Procedures: First Aid and Accidental
Release
Rapid and correct response to an emergency can significantly reduce the severity of an

incident. All laboratory personnel must be familiar with these procedures.

First-Aid Measures
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Exposure Route Protocol Causality & Rationale

Inhalation

1. Move the victim to fresh air

immediately.[1][3] 2. If

breathing is difficult, provide

oxygen.[1] 3. If not breathing,

give artificial respiration.[1][3]

4. Seek immediate medical

attention.[1]

The primary goal is to remove

the individual from the source

of respiratory irritation and

provide respiratory support.

Skin Contact

1. Immediately remove all

contaminated clothing.[1][3] 2.

Wash the affected area with

plenty of soap and water for at

least 15 minutes.[1][3] 3. If skin

irritation occurs or persists,

seek medical advice.[3]

Prompt and thorough washing

is essential to remove the

irritant from the skin surface

and prevent further chemical-

induced irritation.

Eye Contact

1. Immediately flush eyes with

plenty of pure water for at least

15 minutes, holding the eyelids

open.[1][3] 2. Remove contact

lenses, if present and easy to

do so. Continue rinsing.[3] 3.

Seek immediate medical

attention, preferably from an

ophthalmologist.[3]

The sensitive tissues of the

eye are highly susceptible to

damage. Immediate and

prolonged irrigation is critical to

dilute and remove the

chemical.

Ingestion

1. Rinse mouth with water. Do

NOT induce vomiting.[1] 2.

Never give anything by mouth

to an unconscious person.[1]

[2] 3. Call a doctor or Poison

Control Center immediately.[1]

Inducing vomiting can cause

further damage to the

esophagus. The priority is to

seek professional medical help

immediately.

Accidental Release Measures (Spill Cleanup)
Evacuate & Secure: Evacuate non-essential personnel from the spill area.[1] Ensure

adequate ventilation and remove all sources of ignition.[1]
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Protect Personnel: Wear full PPE as described in Section 4, including respiratory protection if

necessary.[1][2]

Containment: Prevent further leakage or spillage if it is safe to do so.[1] Do not let the

chemical enter drains.[1][3]

Cleanup: Carefully sweep up or vacuum the spilled solid material, avoiding dust generation.

[3] Place the material into a suitable, closed, and labeled container for disposal.[1][3]

Decontaminate: Clean the spill area thoroughly once the material has been collected.
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Spill of 2-amino-N-
methylethanesulfonamide HCl

Evacuate Area &
Alert Personnel

Don Full PPE
(Gloves, Goggles, Coat,

Respirator if needed)

Contain Spill
(Prevent spread & entry to drains)

Sweep/Vacuum Solid Material
(Avoid creating dust)

Place in Labeled,
Sealed Waste Container

Decontaminate Spill Area

Dispose of Waste via
Licensed Contractor

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a solid spill.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[1]

Specific Hazards: During a fire, hazardous decomposition products such as carbon oxides,

nitrogen oxides, sulfur oxides, and hydrogen chloride gas may be emitted.[3]

Protective Actions: Fire-fighters should wear a self-contained breathing apparatus (SCBA)

and full protective clothing to prevent contact with skin and eyes.[1][4]

Toxicological and Ecological Information
Toxicological Data: There is limited publicly available data on the acute or chronic toxicity of

this specific compound.[1][2][3] The primary known health effects are irritation to the skin,

eyes, and respiratory system upon direct contact.[1][3] The health hazards of this material

have not been fully investigated.[4]

Ecological Data: No specific data on ecotoxicity, persistence, degradability, or

bioaccumulative potential is available.[1][3] As a standard precaution, discharge into the

environment must be avoided.[1]

This guide is intended to supplement, not replace, formal training and the material's specific

Safety Data Sheet. Always prioritize a culture of safety and proactive risk assessment in the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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